Cas no 1015242-04-2 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane)
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIMIDIN-2-YL)-1,4-OXAZEPANE
- 4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]-1,4-oxazepane
- 4-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyrimidin-2-yl]-[1,4]oxazepane
- 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane
-
- MDL: MFCD18382976
- Inchi: 1S/C15H24BN3O3/c1-14(2)15(3,4)22-16(21-14)12-10-17-13(18-11-12)19-6-5-8-20-9-7-19/h10-11H,5-9H2,1-4H3
- InChI Key: IPAFYIFNUIJQNH-UHFFFAOYSA-N
- SMILES: O1B(C2C=NC(=NC=2)N2CCOCCC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 305.191072g/mol
- Monoisotopic Mass: 305.191072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 305.18g/mol
- Topological Polar Surface Area: 56.7
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1133272-5g |
4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)-1,4-oxazepane |
1015242-04-2 | 95% | 5g |
$3500 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1133272-5g |
4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)-1,4-oxazepane |
1015242-04-2 | 95% | 5g |
$3500 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1133272-5g |
4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)-1,4-oxazepane |
1015242-04-2 | 95% | 5g |
$3500 | 2025-02-26 |
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane
Introduction to 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane and Its Significance in Modern Chemical Biology
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane, identified by its CAS number 1015242-04-2, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular research. This compound belongs to a class of heterocyclic molecules that exhibit a blend of structural complexity and biological activity, making it a subject of extensive interest among researchers.
The molecular structure of 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a tetramethyl-1,3,2-dioxaborolan moiety at the 5-position of the pyrimidine ring introduces a boronic acid-like functionality, which is well-known for its utility in cross-coupling reactions such as Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis and has been widely employed in the construction of complex organic molecules, including pharmaceuticals.
Furthermore, the 1,4-oxazepane ring is a prominent feature in this compound that contributes to its stability and versatility. Oxazepanes are known for their ability to mimic certain biological structures and have been explored as scaffolds for developing novel therapeutic agents. The combination of these structural elements makes 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane a promising candidate for further investigation in medicinal chemistry.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using state-of-the-art methodologies. The boronic acid derivative derived from the tetramethyl-1,3,2-dioxaborolan moiety can be readily introduced into the pyrimidine core through palladium-catalyzed cross-coupling reactions. These reactions are highly selective and provide excellent yields under optimized conditions.
The utility of 4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane extends beyond its synthetic applications. Researchers have begun exploring its potential as a building block for more complex molecules with enhanced biological activity. For instance,the pyrimidine-pyridine core structure suggests potential interactions with biological targets such as enzymes and receptors. This has led to investigations into its role as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.
In the realm of drug discovery,the development of small-molecule inhibitors that target specific enzymes is crucial for treating various diseases. The scaffold of 1,4-oxazepane has been recognized for its ability to interact with proteins in a manner similar to natural substrates or products. This property makes it an attractive candidate for designing inhibitors with high specificity and affinity. The incorporation of additional functional groups,such as those present in tetramethyl-l,3,2-dioxaborol-an,can further modulate the binding properties of these molecules,leading to more effective therapeutic agents.
Moreover,the boronic acid functionality at the 5-position of the pyrimidine ring opens up possibilities for further derivatization through various chemical transformations. This allows researchers to tailor the compound’s properties for specific applications,such as imaging probes or diagnostic tools. The ability to modify this boronic acid group without compromising the overall structure makes it particularly valuable in medicinal chemistry.
Recent studies have also highlighted the importance of understanding the stereochemistry of heterocyclic compounds like l,4-oxazepanes. The stereochemical purity of these compounds can significantly influence their biological activity,and thus careful consideration must be given during their synthesis and purification. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of these compounds,which are essential for evaluating their pharmacological properties.
The intersection of chemical biology and computational chemistry has further accelerated the discovery and optimization processes for compounds like l,l(CAS no 10152420402). Computational methods such as molecular docking and quantum mechanical calculations can predict how these molecules interact with biological targets at an atomic level. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.
In conclusion,l,l(CAS no 10152420402) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile building block with significant potential in drug discovery and molecular research. As our understanding of chemical biology continues to evolve,compounds like this will undoubtedly play an increasingly important role in developing innovative treatments for human diseases.
1015242-04-2 (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)pyrimidin-2-YL)-1,4-oxazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)